[3-(2,4-difluorobenzyl)-3-piperidinyl]methanol hydrochloride

• IUPAC Name: [3-[(2,4-difluorophenyl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C13H17F2NO/c14-11-3-2-10(12(15)6-11)7-13(9-17)4-1-5-16-8-13/h2-3,6,16-17H,1,4-5,7-9H2
• InChI Key: KCJYBWXZEKSFRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)(CC2=C(C=C(C=C2)F)F)CO
• Molecular Formula: C13H17F2NO
• Molecular Weight: 241.28 g/mol

Description

[3-(2,4-difluorobenzyl)-3-piperidinyl]methanol hydrochloride, commonly known as DFPM, is a chemical compound that has been gaining attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of DFPM is not fully understood, but it is believed to act as a partial agonist of the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in various cellular processes, including calcium signaling, protein folding, and cell survival. Activation of the sigma-1 receptor has been shown to have neuroprotective, antidepressant, and antitumor effects.
Biochemical and Physiological Effects:
DFPM has been shown to have various biochemical and physiological effects, including modulation of neurotransmitter release, regulation of ion channels, and inhibition of intracellular signaling pathways. DFPM has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its neuroprotective and anticancer properties.

Advantages and Limitations for Lab Experiments

DFPM has several advantages for lab experiments, including its high potency and selectivity for the sigma-1 receptor, as well as its ability to cross the blood-brain barrier. However, DFPM also has some limitations, including its relatively short half-life and potential off-target effects at high concentrations.

Future Directions

There are several potential future directions for research on DFPM, including further investigation of its mechanism of action, optimization of its pharmacokinetic properties, and development of new therapeutic applications. DFPM may also have potential as a tool compound for studying the sigma-1 receptor and its role in various cellular processes. Additionally, the sigma-1 receptor has been implicated in several neurological and psychiatric disorders, as well as cancer, suggesting that DFPM may have broad therapeutic potential.

Synthesis Methods

DFPM can be synthesized through a multi-step process involving the reaction of 2,4-difluorobenzyl bromide with piperidine, followed by reduction with sodium borohydride and quaternization with methyl iodide. The resulting product is then treated with hydrochloric acid to obtain DFPM hydrochloride.

Scientific Research Applications

DFPM has been investigated for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. In neurology, DFPM has been shown to have neuroprotective effects against ischemic injury and to improve cognitive function in animal models of Alzheimer's disease. In psychiatry, DFPM has been investigated for its potential as an antidepressant and anxiolytic agent. In oncology, DFPM has been studied for its ability to inhibit cancer cell proliferation and induce apoptosis.